1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one

• IUPAC Name: (Z)-1-(4-chlorophenyl)-3-(dimethylamino)-2-methylsulfonylprop-2-en-1-one
• InChI: InChI=1S/C12H14ClNO3S/c1-14(2)8-11(18(3,16)17)12(15)9-4-6-10(13)7-5-9/h4-8H,1-3H3/b11-8-
• InChI Key: GKDBUDMWWVZKFY-FLIBITNWSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC=C(C=C1)Cl)S(=O)(=O)C
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC=C(C=C1)Cl)\S(=O)(=O)C
• Molecular Formula: C12H14ClNO3S
• Molecular Weight: 287.76 g/mol

Description

1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one, also known as 4-Chloro-N,N-dimethyl-2-methylsulfonyl-2-propenamide, is a synthetic compound that has been studied for its potential applications in scientific research. It is currently used as an intermediate in the synthesis of pharmaceuticals and other organic compounds.

Scientific Research Applications

Synthesis Applications

1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one and its derivatives are extensively used in synthetic organic chemistry. They serve as active agents in various reactions, such as 1,4-addition and electrocyclization, owing to their functionality as active dienophiles and Michael acceptors. This versatility is highlighted in the synthesis of low molecular weight compounds like vinylsulfones and vinylsulfonamides, which exhibit a wide range of biological activities, primarily enzyme inhibition (Kharkov University Bulletin Chemical Series, 2020).

Crystallographic Studies

The structural properties of certain derivatives of 1-(4-Chlorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one have been explored through X-ray crystallography. This research aids in understanding the molecular orientation and interactions of these molecules, which is crucial for their application in various fields, including medicinal chemistry and materials science (Journal of Molecular Structure, 2015).

Pharmacological Tool

Some derivatives are used as pharmacological research tools due to their selectivity and efficacy in interacting with specific biological receptors. For instance, certain compounds have been identified as nonpeptidic agonists for specific receptors, aiding in the development of new therapeutic agents (Journal of Medicinal Chemistry, 2002).

Molecular Synthesis

The compound and its derivatives play a crucial role in the synthesis of other complex molecules. For example, they are used in the preparation of various sulfide and sulfonamide compounds, demonstrating their importance in the synthesis of diverse chemical entities (Chinese Journal of Synthetic Chemistry, 2007).

Chemical Structure Analysis

The compound's derivatives have been used to study various chemical structures and molecular conformations. These studies are essential for understanding the chemical and physical properties of the compounds, which can have implications for their use in various scientific and industrial applications (Acta Crystallographica Section E: Structure Reports Online, 2009).